Cas no 303146-63-6 (5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile)

5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile is a specialized nicotinonitrile derivative with a dichlorophenoxy substituent, offering unique reactivity and structural features for advanced chemical synthesis. Its acetyl and nitrile functional groups enhance its utility as a versatile intermediate in pharmaceutical and agrochemical research. The dichlorophenoxy moiety contributes to its potential bioactivity, making it valuable for developing compounds with herbicidal or pesticidal properties. The methyl group at the 6-position further modifies its electronic and steric properties, enabling tailored applications in heterocyclic chemistry. This compound is particularly suited for researchers seeking structurally diverse building blocks for drug discovery or crop protection agents.
5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile structure
303146-63-6 structure
Product Name:5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile
CAS No:303146-63-6
MF:
MW:
CID:4644464
Update Time:2025-06-15

5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-ACETYL-2-(2,4-DICHLOROPHENOXY)-6-METHYLNICOTINONITRILE
    • 3-Pyridinecarbonitrile, 5-acetyl-2-(2,4-dichlorophenoxy)-6-methyl-
    • 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile

5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile Pricemore >>

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Additional information on 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile

Introduction to 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile (CAS No. 303146-63-6)

5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 303146-63-6, belongs to the class of nicotinonitrile derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The structural features of this molecule, including its acetyl group, dichlorophenyl moiety, and methylnicotinonitrile backbone, contribute to its distinctive chemical properties and reactivity patterns.

The synthesis of 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 2,4-dichlorophenoxy group introduces electron-withdrawing effects that can modulate the electronic properties of the molecule, making it a valuable candidate for further functionalization. Additionally, the nicotinonitrile core provides a versatile scaffold for exploring various pharmacological pathways.

In recent years, there has been growing interest in nicotinonitrile derivatives due to their reported biological activities. Studies have demonstrated that compounds within this class exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The structural motif of 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile aligns well with these findings, suggesting potential therapeutic applications. Researchers have been particularly intrigued by its ability to interact with biological targets at the molecular level, which could lead to the development of novel drug candidates.

One of the most compelling aspects of 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile is its role in medicinal chemistry research. The compound serves as a valuable intermediate in the synthesis of more complex molecules designed to target specific disease pathways. For instance, modifications to the acetyl and nitrile groups can alter the pharmacokinetic profile of the derivative, enhancing its bioavailability or selectivity. This flexibility makes it an attractive building block for drug discovery programs aimed at addressing unmet medical needs.

The agrochemical sector has also recognized the potential of 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile as a precursor for developing novel pesticides and herbicides. Its structural features contribute to its efficacy against a range of pests by interfering with essential biological processes. Furthermore, the compound’s stability under environmental conditions makes it a promising candidate for field applications. Ongoing research is focused on optimizing its formulation and delivery systems to maximize effectiveness while minimizing ecological impact.

Advances in computational chemistry have further enhanced the understanding of 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile’s interactions with biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing a foundation for rational drug design. These computational approaches are complemented by experimental validations, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which help elucidate the three-dimensional structure of the molecule and its complexes.

The future prospects for 5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile are promising, with ongoing research aimed at expanding its applications across multiple domains. Innovations in synthetic methodologies are expected to streamline its production process, making it more accessible for industrial use. Additionally, collaborations between academic institutions and pharmaceutical companies could accelerate the translation of laboratory findings into clinical trials and commercial products.

In conclusion,5-Acetyl-2-(2,4-dichlorophenoxy)-6-methylnicotinonitrile (CAS No. 303146-63-6) represents a significant advancement in organic chemistry with far-reaching implications for medicine and agriculture. Its unique structural features and versatile reactivity make it a cornerstone in modern chemical research. As scientists continue to explore its potential applications,this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.

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